Cas no 2171204-22-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid)

2-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid is a protected amino acid derivative commonly used in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which ensures selective deprotection under mild basic conditions, and a branched alkyl side chain that enhances steric control during coupling reactions. The compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its high solubility in organic solvents and compatibility with standard coupling reagents. Its stereochemical purity (R-configuration) and stability under typical SPPS conditions make it a reliable building block for constructing complex peptides with precise chiral centers. The methyl substituents contribute to improved conformational rigidity, aiding in the synthesis of structurally defined peptide sequences.
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid structure
2171204-22-9 structure
Product Name:2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid
CAS No:2171204-22-9
MF:C26H32N2O5
MW:452.542687416077
CID:6599180
PubChem ID:165482393
Update Time:2025-11-06

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid
    • EN300-1491493
    • 2171204-22-9
    • 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]-2-methylpropanoic acid
    • Inchi: 1S/C26H32N2O5/c1-16(2)14-22(23(29)28(5)26(3,4)24(30)31)27-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22H,14-15H2,1-5H3,(H,27,32)(H,30,31)/t22-/m1/s1
    • InChI Key: SIRQNHYVHLYNJL-JOCHJYFZSA-N
    • SMILES: O(C(N[C@@H](C(N(C)C(C(=O)O)(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 95.9Ų

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid Pricemore >>

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2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid Related Literature

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid (CAS No. 2171204-22-9)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamido-2-methylpropanoic acid, identified by its CAS number 2171204-22-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked through a methoxycarbonyl group, an amino function, and a polyamine backbone. The presence of multiple chiral centers, particularly the (2R) configuration at the second carbon atom, underscores its potential as a building block for enantioselective drug development.

The structural complexity of this compound not only makes it a subject of interest for synthetic chemists but also positions it as a promising candidate for various biomedical applications. The fluorene group, known for its photophysical properties, suggests potential utility in photochemical and photobiological research. Meanwhile, the methoxycarbonyl functionality provides stability and reactivity that can be exploited in medicinal chemistry strategies.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from complex organic scaffolds. The compound CAS No. 2171204-22-9 exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. Specifically, the amide and carboxylic acid functionalities offer opportunities for further derivatization, enabling the design of molecules with tailored biological activities. This has led to its investigation as a precursor in the synthesis of potential drug candidates targeting various diseases.

One of the most compelling aspects of this compound is its potential role in the development of enantiomerically pure pharmaceuticals. The (2R) configuration at the stereocenter introduces chirality into the molecule, which is critical for many biologically active compounds where stereochemistry significantly influences efficacy and safety. The synthesis of such chiral molecules often requires advanced methodologies, including asymmetric catalysis and stereoselective reactions, which are areas where this compound has been extensively studied.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and biological potential. Molecular modeling studies have revealed insights into how the fluorene group interacts with biological targets, providing a foundation for rational drug design. Additionally, computational predictions have helped identify optimal conditions for synthetic transformations, streamlining the production process.

The polyamine backbone in CAS No. 2171204-22-9 also contributes to its versatility as a pharmacological scaffold. Polyamines are well-known for their involvement in numerous biological processes, including cell growth regulation and neurotransmitter function. By incorporating such motifs into drug candidates, researchers aim to modulate these processes for therapeutic benefit. The dimethyl substitution at the 4-position further fine-tunes the electronic properties of the molecule, influencing its interaction with biological targets.

Current research is exploring the potential applications of this compound in treating neurological disorders. The combination of fluorene-based photophysical properties and polyamine bioactivity suggests that derivatives could exhibit both phototherapeutic and chemotherapeutic effects. Preliminary studies have shown promising results in cell culture models, where modified versions of this scaffold have demonstrated inhibitory activity against key enzymes implicated in neurodegenerative diseases.

The methoxycarbonyl group serves as an important handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has enabled the synthesis of a diverse library of derivatives, each with unique properties that can be optimized for specific therapeutic applications. Such libraries are invaluable tools in high-throughput screening programs aimed at identifying lead compounds for drug development.

Synthetic methodologies have been refined to efficiently produce CAS No. 2171204-22-9, ensuring scalability for both research and industrial purposes. Key steps include multi-step organic synthesis involving protection-deprotection strategies to handle reactive functional groups such as amides and carboxylic acids. Advances in catalytic processes have also contributed to more sustainable synthetic routes, reducing waste and improving yields.

The integration of green chemistry principles has further enhanced the production of this compound. Solvent-free reactions and catalytic methods have been employed to minimize environmental impact while maintaining high chemical efficiency. These approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

In conclusion,CAS No. 2171204-22-9 represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted pharmacological potential. Its investigation as a precursor for enantiopure drug candidates highlights its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly vital role in pharmaceutical innovation.

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